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Compound of Interest

Compound Name: Sulfameter-d4

Cat. No.: B563909

Technical Guide: Sulfameter-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulfameter-d4, a deuterated analog of
the sulfonamide antibiotic, Sulfameter. This document outlines its chemical properties, and
applications in bioanalytical studies, and provides a representative experimental protocol for its
use as an internal standard.

Core Compound Details

Sulfameter-d4 is the deuterium-labeled form of Sulfameter, a long-acting sulfonamide
antibiotic effective against a range of Gram-positive and Gram-negative bacteria.[1][2] Due to
the inclusion of four deuterium atoms on the phenyl ring, Sulfameter-d4 serves as an ideal
internal standard for the quantification of Sulfameter in complex biological matrices using mass
spectrometry-based methods. The stable isotope label ensures that its chemical and physical
properties are nearly identical to the parent compound, while its increased mass allows for
clear differentiation in a mass spectrometer.[3]

Chemical Structure and ldentification

The chemical structure of Sulfameter-d4 is characterized by the substitution of four hydrogen
atoms with deuterium on the benzene ring of the Sulfameter molecule.
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Chemical Name: 4-amino-2,3,5,6-tetradeuterio-N-(5-methoxypyrimidin-2-
yl)benzenesulfonamide[4]

Molecular Formula: C11HsDaN4O3S
SMILES: NC1=C([2H])C([2H])=C(S(NC2=NC=C(0OC)C=N2)(=0)=0)C([2H])=C1[2H]

Quantitative Data Summary

The following table summarizes the key quantitative data for Sulfameter-d4.

Property Value

CAS Number 1189483-96-2

Molecular Weight 284.33 g/mol

Purity >98%

Physical Form Solid (White to Yellow)

Melting Point 205-207°C

Solubility DM.SO .(Slightly), Methanol (Slightly, with
sonication)

Storage Conditions 2-8°C

[Sources: 3, 8, 14]

Mechanism of Action: Sulfonamide Antibiotics

Sulfonamides, including Sulfameter, exert their bacteriostatic effect by acting as competitive
inhibitors of the enzyme dihydropteroate synthase (DHPS). This enzyme is crucial for the
synthesis of folic acid in bacteria, a pathway that is absent in humans. Folic acid is an essential
precursor for the synthesis of nucleic acids (DNA and RNA). By blocking this pathway,
sulfonamides inhibit bacterial growth and replication.
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Caption: Sulfonamide mechanism of action.

Experimental Protocols

Sulfameter-d4 is primarily used as an internal standard in quantitative bioanalytical methods,
such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the determination
of Sulfameter levels in biological samples.

Representative Protocol: Quantification of Sulfameter in
Milk using LC-MS/MS with Sulfameter-d4 Internal
Standard

This protocol is a representative example for the determination of Sulfameter in a complex
matrix like milk.

1. Preparation of Standard and Internal Standard Solutions:

o Sulfameter Stock Solution (1 mg/mL): Accurately weigh 10 mg of Sulfameter standard and
dissolve in 10 mL of methanol.

o Sulfameter-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of
Sulfameter-d4 and dissolve in 1 mL of methanol.

o Working Standard Solutions: Serially dilute the Sulfameter stock solution with a 50:50
mixture of methanol and water to prepare a series of calibration standards.
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IS Working Solution (1 pg/mL): Dilute the Sulfameter-d4 stock solution with methanol.
. Sample Preparation (QUEChERS Method):
To a 50 mL polypropylene centrifuge tube, add 5 mL of milk sample.

Spike with a known volume of the IS working solution (e.g., 50 pL of 1 pg/mL Sulfameter-
d4).

Add 10 mL of acetonitrile.

Vortex vigorously for 1 minute.

Add QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl).

Vortex immediately for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

Transfer the upper acetonitrile layer to a new tube containing dispersive solid-phase
extraction (d-SPE) sorbent (e.g., 150 mg PSA, 900 mg MgSOa).

Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase.
Filter through a 0.22 pum syringe filter into an autosampler vial.
. LC-MS/MS Analysis:

Liquid Chromatography:

[e]

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 um).

Mobile Phase A: 0.1% formic acid in water.

o

[¢]

Mobile Phase B: 0.1% formic acid in acetonitrile.
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o Gradient: A suitable gradient to separate the analyte from matrix interferences.
o Flow Rate: 0.3 mL/min.

o Injection Volume: 5 pL.

e Tandem Mass Spectrometry:

[¢]

lonization Mode: Electrospray lonization (ESI), Positive.

[¢]

Scan Type: Multiple Reaction Monitoring (MRM).

[e]

MRM Transitions (example):
» Sulfameter: Precursor ion (Q1) -> Product ion (Q3)

» Sulfameter-d4: Precursor ion (Q1) + 4 Da -> Product ion (Q3)

[e]

Optimize collision energy and other MS parameters for maximum signal intensity.
4. Data Analysis:

¢ Quantify Sulfameter in the samples by constructing a calibration curve based on the peak
area ratio of the analyte to the internal standard versus the concentration of the calibration
standards.
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Caption: Bioanalytical workflow for Sulfameter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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